Cas no 1501783-30-7 (1-methyl-2-2-(propan-2-yloxy)phenylpiperazine)

• Product Name: 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine
• CAS No: 1501783-30-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5895121
• PubChem ID: 83292976
• Update Time: 2025-05-23

1-methyl-2-2-(propan-2-yloxy)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine
• EN300-1867272
• 1-methyl-2-[2-(propan-2-yloxy)phenyl]piperazine
• 1501783-30-7

• Inchi： 1S/C14H22N2O/c1-11(2)17-14-7-5-4-6-12(14)13-10-15-8-9-16(13)3/h4-7,11,13,15H,8-10H2,1-3H3
• InChI Key： XNVOLTLGVPXFPM-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C1CNCCN1C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine

Introduction to 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine (CAS No. 1501783-30-7)

The compound 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine, identified by its CAS number 1501783-30-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal research and therapeutic development. The unique combination of a phenylpiperazine core and an alkoxy-substituted aromatic ring presents a promising scaffold for modulating various biological pathways.

Recent studies have highlighted the pharmacological relevance of phenylpiperazine derivatives, particularly in the context of central nervous system (CNS) disorders. The structural motif of 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine exhibits similarities to well-known psychoactive agents, suggesting potential interactions with neurotransmitter systems. Specifically, the presence of a methyl group at the piperazine nitrogen and an isopropoxy group on the phenyl ring may influence its binding affinity and selectivity for specific receptors.

One of the most compelling aspects of this compound is its potential role as a tool compound in drug discovery. Researchers have been exploring its interactions with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in conditions such as depression, anxiety, and cognitive disorders. The alkoxy substitution on the phenyl ring may enhance solubility and metabolic stability, making it a viable candidate for further pharmacokinetic studies.

In vitro investigations have begun to unravel the mechanistic properties of 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine. Initial experiments suggest that it exhibits moderate affinity for certain serotonin receptors, with potential off-target effects that need to be carefully evaluated. The compound’s ability to modulate receptor activity could make it a valuable intermediate in the synthesis of more refined pharmacological agents. Additionally, its structural flexibility allows for modifications that could enhance specificity and reduce side effects.

The synthesis of 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the expertise required to produce it in scalable quantities for research purposes.

As interest in novel psychoactive substances grows, compounds like 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine are being scrutinized for their potential therapeutic benefits and safety profiles. Preclinical studies are essential to assess its efficacy in animal models and to identify any adverse effects that might arise from prolonged exposure. These studies will provide critical insights into its pharmacological profile and help determine whether it warrants further development into a clinical candidate.

The chemical properties of 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level, providing insights that guide experimental design. Such computational approaches are increasingly integral to modern drug discovery, offering a cost-effective way to screen large libraries of compounds before committing resources to synthesis and testing.

Future research directions may explore derivatives of 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine that exhibit improved pharmacological properties. By modifying substituents on the phenyl or piperazine rings, scientists can fine-tune receptor binding affinity and selectivity. Additionally, exploring analogs that incorporate different alkoxy groups could reveal new mechanisms of action or enhance metabolic stability.

The broader significance of this compound lies in its contribution to our understanding of phenylpiperazine chemistry. As more derivatives are synthesized and studied, a clearer picture will emerge of how structural modifications influence biological activity. This knowledge is invaluable for designing next-generation therapeutics that address unmet medical needs with greater precision.

In conclusion, 1-methyl-2-2-(propan-2-yloxy)phenylpiperazine (CAS No. 1501783-30-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure, combined with preliminary pharmacological findings, positions it as a key compound in the quest for novel treatments for CNS disorders. Continued investigation into its properties and potential applications will undoubtedly contribute significantly to advancements in medicinal chemistry.